Cas no 1797582-14-9 ({1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 1797582-14-9
• CID: 4614785
• PubChem ID: 75511381
• Update Time: 2025-06-10

{1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine

Additional information on {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine

Introduction to {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 1797582-14-9)

{1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1797582-14-9, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of both chloro and trifluoromethyl substituents on the aromatic ring, combined with the cyclopropyl methanamine moiety, contributes to its distinct chemical profile and reactivity.

The molecular structure of {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine is characterized by a benzene ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 5-position. This arrangement enhances the electron-withdrawing effect, which can influence the compound's interactions with biological targets. Additionally, the cyclopropyl methanamine group introduces a three-membered ring that can contribute to steric hindrance and alter the compound's binding affinity. These structural elements make it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine is particularly noteworthy, as it has been shown to enhance the bioavailability and binding interactions of various pharmacological agents. This feature has prompted researchers to explore its potential in designing new therapeutic molecules.

The chloro substituent at the 2-position of the benzene ring also plays a crucial role in the compound's chemical behavior. Chloro groups are known to be excellent leaving groups in organic synthesis, which can facilitate various transformations and modifications. This property makes {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine a versatile intermediate for further chemical derivatization, allowing chemists to explore different pharmacophores and optimize its biological activity.

Recent studies have begun to uncover the potential applications of {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine in medicinal chemistry. Researchers have been particularly interested in its potential as a scaffold for developing new drugs targeting various diseases. The structural features of this compound suggest that it may interact with biological targets such as enzymes and receptors, leading to therapeutic effects. For instance, its ability to modulate enzyme activity has been observed in preliminary studies, indicating its potential as an inhibitor or activator of specific biological pathways.

The cyclopropyl methanamine moiety has also been studied for its unique properties. Cyclopropane rings are known to introduce rigidity into molecular structures, which can enhance binding affinity and selectivity. This feature has been exploited in designing drugs that require precise interactions with biological targets. The presence of this group in {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine may contribute to its ability to bind effectively to specific proteins or enzymes, making it a valuable candidate for drug development.

Advances in computational chemistry have also facilitated the study of {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and potential therapeutic applications. By leveraging computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The synthesis of {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Researchers have developed efficient synthetic routes that incorporate key functional groups while maintaining high yields and purity. These improvements have opened up new possibilities for exploring its biological activities and developing novel derivatives.

In conclusion, {1-2-Chloro-5-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 1797582-14-9) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the chloro and trifluoromethyl substituents on the aromatic ring and the cyclopropyl methanamine moiety, make it an attractive candidate for further investigation. Recent studies have highlighted its potential applications in drug discovery, particularly as a scaffold for developing new therapeutic agents targeting various diseases. As research continues, this compound is expected to play an important role in advancing our understanding of medicinal chemistry and contributing to the development of new treatments.